N-([2,4'-bipyridin]-4-ylmethyl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H17N3O3/c24-20(11-14-1-2-18-19(10-14)26-13-25-18)23-12-15-3-8-22-17(9-15)16-4-6-21-7-5-16/h1-10H,11-13H2,(H,23,24)
• InChI Key: JQSIIBGYGCYTRV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NCC3=CC(=NC=C3)C4=CC=NC=C4
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-([2,4'-bipyridin]-4-ylmethyl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide, commonly known as BMD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BMD belongs to the class of heterocyclic compounds and is synthesized using a multi-step process.

Scientific Research Applications

Corrosion Inhibitors

Compounds with long alkyl side chains and acetamide derivatives have been synthesized and evaluated for their corrosion prevention efficiencies. These synthesized compounds, including derivatives of isoxazolidine and isoxazoline, have shown promising inhibition efficiencies in steel coupons in acidic and mineral oil mediums, indicating their potential application as corrosion inhibitors in various industrial applications (Yıldırım & Çetin, 2008).

Antimicrobial Activity

Novel sulphonamide derivatives synthesized from acetamide derivatives have displayed good antimicrobial activity. This suggests the potential of such compounds in developing new antimicrobial agents, with some compounds exhibiting high activity towards most strains tested in the study. Computational calculations provided a correlation between experimental and theoretical calculations, further supporting the anticipated antimicrobial properties of these compounds (Fahim & Ismael, 2019).

Antitumor Activity

Several studies have explored the antitumor activities of acetamide derivatives. For example, N-benzyl-2-(5-phenylpyridin-2-yl) acetamide-based derivatives have been identified as anti-cancer agents with dual mechanisms of action, including Src signaling and tubulin polymerization inhibition. These compounds have shown efficacy in suppressing the proliferation of various cancer cell lines, highlighting their potential as lead compounds for anti-cancer drug development (Peng et al., 2022).

Synthetic Chemistry Applications

The synthesis of acetamide derivatives has also been a focus of research, yielding compounds with potential applications in synthetic chemistry. For instance, the dibromohydration of N-(2-alkynylaryl)acetamide for the synthesis of N-(2-(2,2-dibromo-2-arylacetyl)aryl)acetamide under mild conditions without metal catalysis demonstrates the versatility of acetamide derivatives in facilitating regioselective synthesis and providing insights into synthetic methodologies (Qiu et al., 2017).